5-Bromo-2-chloropyridine
Overview
Description
5-Bromo-2-chloropyridine is a halogenated heterocycle . It has a molecular formula of C5H3BrClN . It is an important organic intermediate used in agrochemicals, pharmaceuticals, and dyestuff fields .
Synthesis Analysis
This compound may be used in the preparation of several compounds. It can be used to prepare amino-2-chloropyridine via palladium-catalyzed amination . It can also be used to prepare 5-bromo-2-fluoropyridine via a halogen-exchange reaction using anhydrous potassium fluoride . Additionally, it can be used to prepare 2-chloro-5-(2,5-dimethoxyphenyl)pyridine via Suzuki coupling with 2,5-dimethoxyphenylboronic acid .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with a bromine atom at the 5th position and a chlorine atom at the 2nd position . The average mass of the molecule is 192.441 Da and the monoisotopic mass is 190.913727 Da .Chemical Reactions Analysis
This compound is involved in several chemical reactions. As mentioned earlier, it can undergo palladium-catalyzed amination to form amino-2-chloropyridine . It can also participate in a halogen-exchange reaction with anhydrous potassium fluoride to form 5-bromo-2-fluoropyridine . Furthermore, it can undergo Suzuki coupling with 2,5-dimethoxyphenylboronic acid to form 2-chloro-5-(2,5-dimethoxyphenyl)pyridine .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 65-69 °C .Scientific Research Applications
Catalytic Applications
5-Bromo-2-chloropyridine has been utilized in catalytic processes. For example, its amination catalyzed by a palladium-Xantphos complex predominantly yields 5-amino-2-chloropyridine with high efficiency and selectivity (Jianguo Ji, Tao Li, & W. Bunnelle, 2003).
Spectroscopic and Optical Studies
Significant work has been done in the spectroscopic characterization of derivatives of this compound, such as 5-Bromo-2-(trifluoromethyl)pyridine. Studies have included Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies, and density functional theory (DFT) has been applied to understand its structural and optical properties (H. Vural & M. Kara, 2017).
Electrosynthesis
Electrochemical reduction of compounds like 2-amino-5-bromopyridine and 2-amino-5-chloropyridine, in the presence of CO2, has been investigated for the synthesis of 6-aminonicotinic acid, showcasing the potential of this compound in electrosynthetic applications (A. Gennaro, C. Sánchez-Sánchez, A. Isse, & V. Montiel, 2004).
Structural and Antitumor Studies
Research has also been conducted on the synthesis and crystal structure of enantiomers of derivatives of this compound, exploring their potential in antitumor activities. Such studies have included X-ray analysis and molecular docking to understand the interaction with specific biological targets (Zhixu Zhou et al., 2015).
Electronic and Non-Linear Optical Properties
The electronic and non-linear optical (NLO) properties of compounds derived from this compound have been studied, contributing to the understanding of their potential in various electronic applications (Usman Nazeer et al., 2020).
Safety and Hazards
5-Bromo-2-chloropyridine is classified as a skin irritant, eye irritant, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of skin contact, it is recommended to wash off immediately with plenty of water . If inhaled, the victim should be moved to fresh air and kept at rest .
Mechanism of Action
Target of Action
5-Bromo-2-chloropyridine is a halogenated pyridine compound
Mode of Action
The mode of action of this compound involves its interaction with its targets through the halogen atoms (bromine and chlorine) present in its structure . These halogen atoms can form halogen bonds with the target molecules, leading to changes in their structure and function.
Biochemical Pathways
This compound is used as a building block in the synthesis of various compounds. For instance, it can be used in the preparation of amino-2-chloropyridine via palladium-catalyzed amination . It can also be used to prepare 5-bromo-2-fluoropyridine via a halogen-exchange reaction using anhydrous potassium fluoride . Furthermore, it can be used to synthesize 2-chloro-5-(2,5-dimethoxyphenyl)pyridine via Suzuki coupling with 2,5-dimethoxyphenylboronic acid .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other reactive species in the environment can affect its reactivity. Additionally, factors such as temperature, pH, and solvent can influence its stability and reactivity .
Biochemical Analysis
Biochemical Properties
5-Bromo-2-chloropyridine is involved in several biochemical reactions. It can undergo palladium-catalyzed amination to form Amino-2-chloropyridine . It can also participate in halogen-exchange reactions using anhydrous potassium fluoride to form 5-Bromo-2-fluoropyridine . Furthermore, it can undergo Suzuki coupling with 2,5-dimethoxyphenylboronic acid to form 2-Chloro-5-(2,5-dimethoxyphenyl)pyridine
Molecular Mechanism
It is known to participate in various chemical reactions, such as palladium-catalyzed amination, halogen-exchange reactions, and Suzuki coupling These reactions suggest that this compound can interact with various biomolecules, potentially influencing enzyme activity and gene expression
properties
IUPAC Name |
5-bromo-2-chloropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClN/c6-4-1-2-5(7)8-3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEAOEIWYQVXZMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370293 | |
Record name | 5-Bromo-2-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53939-30-3 | |
Record name | 5-Bromo-2-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 5-Bromo-2-chloropyridine useful in organic synthesis?
A: this compound is a versatile building block due to its differing reactivity towards substitution reactions. A palladium-Xantphos complex selectively catalyzes the amination of this compound with preference for the bromine position. This allows for the synthesis of 5-amino-2-chloropyridine in high yield and chemoselectivity []. This selectivity is key for the controlled introduction of different substituents onto the pyridine ring.
Q2: Can you elaborate on the applications of sequential reactions involving this compound?
A: The differing reactivity of the halogens in this compound enables sequential transformations. For example, palladium-catalyzed direct arylation followed by Suzuki coupling allows for the installation of aryl groups at both the 2- and 5- positions. This strategy provides a simple and efficient route to diverse 2-arylpyridines, important ligands in coordination chemistry [].
Q3: Are there any insights into the structural features of this compound?
A: X-ray crystallography studies of methyl this compound-3-carboxylate, a derivative of this compound, reveal interesting structural features. The crystal structure shows two independent molecules in the asymmetric unit, characterized by relatively short intermolecular Br⋯O distances []. While this data is for a derivative, it suggests potential for halogen bonding interactions with this compound itself.
Q4: Has this compound been used in the synthesis of more complex molecules?
A: Yes, this compound serves as a starting material for synthesizing α-carboline derivatives like 3-aryl-9H-pyrido[2,3-b]indole-6-sulfonamides []. This synthesis involves a multistep procedure including nucleophilic aromatic substitution, cyclization, sulfonation, amidation, and a final Suzuki–Miyaura coupling utilizing the 3-bromo substituent installed earlier. This highlights the utility of this compound in building complex heterocyclic systems with potential biological relevance.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.